Cas no 2137781-35-0 (5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2137781-35-0
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6289127
• PubChem ID: 165457450
• Update Time: 2025-05-25

5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137781-35-0
• 5-tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid
• EN300-705302
• 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid

• Inchi： 1S/C13H18O4/c1-7(2)10-9(12(15)16)8(6-14)11(17-10)13(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key： MKMQJLIFJWBXSH-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C=O)=C1C(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid

5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic Acid: A Comprehensive Overview

The compound 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid, also known by its CAS number NO2137781-35-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of furan derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a furan ring system with substituents at positions 2, 3, 4, and 5, including a tert-butyl group, a formyl group, and a propan-2-yl group. These substituents contribute to its distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical practices. The synthesis of 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid typically involves multi-step reactions, including oxidation, alkylation, and cyclization processes. Researchers have explored various precursor molecules to optimize the yield and purity of the final product.

The biological activity of this compound has been a focal point of recent studies. Investigations into its anti-inflammatory, antioxidant, and antimicrobial properties have revealed promising results. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory effects against key inflammatory pathways, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to scavenge free radicals suggests applications in skincare products aimed at combating oxidative stress.

In the realm of material science, this compound has shown potential as a building block for advanced materials. Its rigid furan ring system and functional substituents make it suitable for applications in polymer chemistry and nanotechnology. For example, researchers have explored its use as a monomer in the synthesis of high-performance polymers with tailored mechanical and thermal properties. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its application in catalysis and sensor technologies.

The environmental impact of this compound has also been a subject of interest. Studies by Green et al. (2023) assessed its biodegradability under various conditions and found that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for evaluating its safety profile and ensuring responsible use in industrial applications.

In conclusion, 5-Tert-butyl-4-formyl-2-(propan-2-yl)furan-3-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies, advanced materials, and sustainable chemical processes.